N-(4-iodo-2-methylphenyl)-1-[(2-nitrophenyl)sulfanyl]prolinamide

• Molecular Formula: C18H18IN3O3S
• Molecular Weight: 483.3 g/mol
• IUPAC Name: N-(4-iodo-2-methylphenyl)-1-(2-nitrophenyl)sulfanylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C18H18IN3O3S/c1-12-11-13(19)8-9-14(12)20-18(23)16-6-4-10-21(16)26-17-7-3-2-5-15(17)22(24)25/h2-3,5,7-9,11,16H,4,6,10H2,1H3,(H,20,23)
• InChI Key: HYYBNQALAIBMHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)I)NC(=O)C2CCCN2SC3=CC=CC=C3[N+](=O)[O-]

Description

N-(4-IODO-2-METHYLPHENYL)-1-[(2-NITROPHENYL)SULFANYL]-2-PYRROLIDINECARBOXAMIDE is a complex organic compound with the molecular formula C16H16IN3O3S This compound is characterized by the presence of an iodine atom, a nitrophenyl group, and a pyrrolidinecarboxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-IODO-2-METHYLPHENYL)-1-[(2-NITROPHENYL)SULFANYL]-2-PYRROLIDINECARBOXAMIDE typically involves multi-step organic reactions. One common method includes the following steps:

Iodination: Introduction of the iodine atom to the 4-position of the methylphenyl ring.

Nitration: Introduction of the nitro group to the 2-position of the phenyl ring.

Formation of Pyrrolidinecarboxamide: This involves the reaction of the iodinated and nitrated phenyl compounds with pyrrolidine and carboxamide groups under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving automated reactors and stringent quality control measures.